Cas no 59881-08-2 (L-Phenylalanine,L-methionyl-L-leucyl-)

L-Phenylalanine, L-methionyl-L-leucyl- is a synthetic tripeptide composed of L-phenylalanine, L-methionine, and L-leucine residues. This compound is of interest in biochemical and pharmaceutical research due to its potential role in peptide synthesis and metabolic studies. Its structured sequence may exhibit specific binding or catalytic properties, making it useful for investigating enzymatic processes or designing peptide-based therapeutics. The inclusion of sulfur-containing L-methionine and hydrophobic L-leucine and L-phenylalanine residues suggests potential stability and interaction with hydrophobic environments. This tripeptide is typically characterized by high purity and precise molecular weight, ensuring reproducibility in experimental applications. Further studies may explore its biological activity or structural contributions to larger peptide systems.

L-Phenylalanine,L-methionyl-L-leucyl- structure

59881-08-2 structure

Product Name:L-Phenylalanine,L-methionyl-L-leucyl-

CAS No:59881-08-2

MF:C₂₀H₃₁N₃O₄S

MW:409.542844057083

CID:377894

PubChem ID:91672

Update Time:2025-06-07

L-Phenylalanine,L-methionyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

- L-Phenylalanine,L-methionyl-L-leucyl-
- Met-leu-phe acetate salt
- H-MET-LEU-PHE-OH
- L-methionyl-L-leucyl-L-phenylalanine acetate
- L-METHIONYL-L-LEUCYL-PHENYLALANINE
- methionyl-leucyl-phenylalanine
- Met-leu-phe
- met-leu-phe acetate
- (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoic acid
- SCHEMBL907360
- l-methionyl-l-leucyl-l-phenylalanine
- CHEBI:160871
- L-Phenylalanine, N-(N-L-methionyl-L-leucyl)-
- N-(2-{[2-Amino-1-hydroxy-4-(methylsulfanyl)butylidene]amino}-1-hydroxy-4-methylpentylidene)phenylalanine
- 59881-08-2
- DTXSID70975291
- (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanyl-butanoyl]amino]-4-methyl-pentanoyl]amino]-3-phenyl-propanoic acid
- (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulanylbutanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoic acid
- Inchi： 1S/C20H31N3O4S/c1-13(2)11-16(22-18(24)15(21)9-10-28-3)19(25)23-17(20(26)27)12-14-7-5-4-6-8-14/h4-8,13,15-17H,9-12,21H2,1-3H3,(H,22,24)(H,23,25)(H,26,27)/t15-,16-,17-/m0/s1
- InChI Key： CHDYFPCQVUOJEB-ULQDDVLXSA-N
- SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC(C)C)=O)N

Computed Properties

Exact Mass: 409.20400
Monoisotopic Mass: 409.20352765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 12
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 147Å²

Experimental Properties

PSA: 146.82000
LogP: 2.89190

L-Phenylalanine,L-methionyl-L-leucyl- Security Information

WGK Germany：3

L-Phenylalanine,L-methionyl-L-leucyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D133527-10mg	MET-LEU-PHEACETATESALT	59881-08-2	98%	10mg	$325	2024-08-03
eNovation Chemicals LLC	D133527-1g	MET-LEU-PHEACETATESALT	59881-08-2	98%	1g	$795	2024-08-03
eNovation Chemicals LLC	D133527-10mg	MET-LEU-PHEACETATESALT	59881-08-2	98%	10mg	$325	2025-02-25
eNovation Chemicals LLC	D133527-1g	MET-LEU-PHEACETATESALT	59881-08-2	98%	1g	$795	2025-02-25
eNovation Chemicals LLC	D133527-10mg	MET-LEU-PHEACETATESALT	59881-08-2	98%	10mg	$325	2025-02-26
eNovation Chemicals LLC	D133527-1g	MET-LEU-PHEACETATESALT	59881-08-2	98%	1g	$795	2025-02-26